Cas no 1996324-69-6 (1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol)

• Product Name: 1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol
• CAS No: 1996324-69-6
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6020756
• PubChem ID: 165511069
• Update Time: 2025-05-22

1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol
• EN300-1178371
• 1-[(1-cyclohexylpropan-2-yl)amino]propan-2-ol
• 1996324-69-6

• Inchi： 1S/C12H25NO/c1-10(13-9-11(2)14)8-12-6-4-3-5-7-12/h10-14H,3-9H2,1-2H3
• InChI Key： RWVPIJAOYATEDL-UHFFFAOYSA-N
• SMILES： OC(C)CNC(C)CC1CCCCC1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol

Comprehensive Guide to 1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol (CAS No. 1996324-69-6): Properties, Applications, and Market Insights

1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol (CAS No. 1996324-69-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexyl and aminopropanol functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which combines a cyclohexyl ring with a propan-2-ol backbone, makes it particularly valuable for designing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

The chemical properties of 1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol include a moderate polarity, which enhances its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). This solubility profile is crucial for its use in laboratory settings, where it often serves as a building block for more complex molecules. The presence of both amino and hydroxyl groups in its structure allows for diverse chemical modifications, making it a favorite among synthetic chemists. Recent studies have explored its role in creating chiral ligands for asymmetric catalysis, a hot topic in modern organic chemistry.

In the pharmaceutical industry, 1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol is investigated for its potential as a precursor in the synthesis of central nervous system (CNS) agents. Its structural similarity to known pharmacophores has led to speculation about its utility in developing new neuromodulators or receptor-targeting compounds. This aligns with current trends in drug development, where researchers are increasingly focusing on small-molecule therapeutics for neurological disorders. The compound's cyclohexyl moiety is particularly noteworthy, as it often contributes to improved metabolic stability in drug candidates.

From a commercial perspective, the demand for 1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol has been steadily growing, driven by its applications in high-value chemical synthesis. Suppliers and manufacturers frequently list this compound under alternative names, such as 2-amino-1-(1-cyclohexylpropan-2-yl)propan-1-ol, to capture broader search queries. The global market for such fine chemicals is expected to expand, particularly in regions with strong pharmaceutical R&D ecosystems like North America, Europe, and Asia-Pacific. Pricing trends indicate that CAS 1996324-69-6 remains a niche but important product in the catalogues of specialty chemical vendors.

Quality control and analytical characterization of 1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol typically involve techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements for research applications. Recent advancements in analytical chemistry have made it easier to detect and quantify trace impurities, which is critical when the compound is used in sensitive applications like medicinal chemistry.

Environmental and safety considerations for handling 1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol follow standard laboratory protocols for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, particularly as sustainability becomes a key concern in chemical manufacturing.

Future research directions for 1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol may explore its potential in green chemistry applications or as a template for metal-organic frameworks (MOFs). The compound's structural features make it an interesting candidate for developing new catalytic systems or functional materials. As the chemical industry continues to emphasize sustainable synthesis methods, derivatives of this compound could play a role in emerging technologies.

For researchers seeking 1-(1-cyclohexylpropan-2-yl)aminopropan-2-ol, it's important to verify the CAS 1996324-69-6 specification and purity grade required for specific applications. Many suppliers offer custom synthesis options and bulk quantities for industrial-scale projects. The compound's structure-activity relationships continue to be an area of active investigation, particularly in academic circles studying molecular design principles.